2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-(1-benzoyl-3-oxopiperazin-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C21H21N3O5/c25-19(23-15-6-7-17-18(12-15)29-11-10-28-17)13-16-20(26)22-8-9-24(16)21(27)14-4-2-1-3-5-14/h1-7,12,16H,8-11,13H2,(H,22,26)(H,23,25)
• InChI Key: WCCWZWJFVPCHCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NC2=CC3=C(C=C2)OCCO3)C(=O)C4=CC=CC=C4
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as BODIPY, is a fluorescent probe that is widely used in scientific research. BODIPY has unique properties that make it an ideal tool for studying biological processes, such as protein-protein interactions, enzyme activity, and intracellular localization.

Mechanism of Action

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide works by absorbing light at a specific wavelength and emitting light at a longer wavelength. This phenomenon, known as fluorescence, is used to detect and measure the presence of this compound in biological samples. This compound can be excited by light in the blue to green range, and emits light in the yellow to red range. The intensity of the fluorescence signal is proportional to the amount of this compound present in the sample.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on cells or tissues. It is non-toxic and does not interfere with normal cellular processes. This compound is rapidly taken up by cells and tissues, and is retained for several hours to days, depending on the specific application.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in lab experiments include its high quantum yield, photostability, and pH insensitivity. This compound is also highly versatile, and can be conjugated to a variety of biomolecules for specific targeting and detection. The main limitation of this compound is its sensitivity to environmental factors, such as temperature and solvent polarity. This compound fluorescence can be affected by changes in these factors, which can lead to variability in experimental results.

Future Directions

There are several future directions for the use of 2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in scientific research. One area of interest is the development of new this compound derivatives with improved properties, such as increased quantum yield and photostability. Another area of interest is the use of this compound in live-cell imaging studies, to enable real-time monitoring of biological processes. Additionally, this compound could be used in drug discovery and development, to screen for compounds that interact with specific biomolecules.

Scientific Research Applications

2-(1-benzoyl-3-oxo-2-piperazinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is widely used as a fluorescent probe in scientific research. Its unique properties, such as high quantum yield, photostability, and pH insensitivity, make it an ideal tool for studying biological processes. This compound has been used to study protein-protein interactions, enzyme activity, and intracellular localization. It has also been used to label cells and tissues for imaging studies. This compound can be conjugated to a variety of biomolecules, such as peptides, antibodies, and nucleic acids, to enable specific targeting and detection.